N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C11H11N3OS/c1-7(15)13-11-14-10(6-16-11)8-2-4-9(12)5-3-8/h2-6H,12H2,1H3,(H,13,14,15)
• InChI Key: LWGFJIYWRNZQEH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NC(=CS1)C2=CC=C(C=C2)N

Description

N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide, also known as ATA, is a thiazole derivative that has been extensively studied for its potential therapeutic applications. ATA has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in the pathogenesis of various diseases. N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has been found to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammatory responses. N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has also been shown to inhibit the activation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and reactive oxygen species, which play a crucial role in the pathogenesis of various diseases. N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. Additionally, N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has been shown to exhibit neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and its biological activities have been extensively studied. However, N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide also has some limitations. Its mechanism of action is not fully understood, and its potential side effects have not been thoroughly investigated.

Future Directions

There are several future directions for N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide research. One potential direction is the development of N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide derivatives with improved potency and selectivity. Another direction is the investigation of the potential use of N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide in combination with other anticancer or anti-inflammatory agents. Additionally, further studies are needed to fully understand the mechanism of action of N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide and its potential side effects.

Synthesis Methods

N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide can be synthesized through a multistep process that involves the condensation of 4-aminobenzenethiol with chloroacetyl chloride, followed by the cyclization of the resulting intermediate with thiourea. The final product is obtained through the acetylation of the thiazole ring using acetic anhydride.

Scientific Research Applications

N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. It has also been found to reduce the production of inflammatory cytokines and reactive oxygen species, which play a crucial role in the pathogenesis of various diseases.